Cas no 2229398-33-6 (1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid)

1-(3-Methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid is a specialized organic compound featuring a cyclobutane core functionalized with a carboxylic acid group and a 3-oxo substituent, linked to a 3-methylfuran moiety. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of both the furan and cyclobutane rings offers steric and electronic diversity, enabling selective transformations. Its carboxylic acid functionality allows for further derivatization, while the ketone group provides additional reactivity for cyclization or condensation reactions. The compound is typically handled under controlled conditions due to its potential sensitivity.
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid structure
2229398-33-6 structure
Product Name:1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
CAS No:2229398-33-6
MF:C10H10O4
MW:194.184003353119
CID:6452922
PubChem ID:165861350
Update Time:2025-10-28

1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
    • EN300-1738960
    • 2229398-33-6
    • Inchi: 1S/C10H10O4/c1-6-2-3-14-8(6)10(9(12)13)4-7(11)5-10/h2-3H,4-5H2,1H3,(H,12,13)
    • InChI Key: JBXNRKQFXYZMDP-UHFFFAOYSA-N
    • SMILES: O1C=CC(C)=C1C1(C(=O)O)CC(C1)=O

Computed Properties

  • Exact Mass: 194.05790880g/mol
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 67.5Ų

1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1738960-0.05g
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
2229398-33-6
0.05g
$1308.0 2023-09-20
Enamine
EN300-1738960-0.1g
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
2229398-33-6
0.1g
$1371.0 2023-09-20
Enamine
EN300-1738960-0.25g
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
2229398-33-6
0.25g
$1432.0 2023-09-20
Enamine
EN300-1738960-0.5g
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
2229398-33-6
0.5g
$1495.0 2023-09-20
Enamine
EN300-1738960-1.0g
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
2229398-33-6
1g
$1557.0 2023-05-26
Enamine
EN300-1738960-2.5g
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
2229398-33-6
2.5g
$3051.0 2023-09-20
Enamine
EN300-1738960-5.0g
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
2229398-33-6
5g
$4517.0 2023-05-26
Enamine
EN300-1738960-10.0g
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
2229398-33-6
10g
$6697.0 2023-05-26
Enamine
EN300-1738960-1g
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
2229398-33-6
1g
$1557.0 2023-09-20
Enamine
EN300-1738960-5g
1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid
2229398-33-6
5g
$4517.0 2023-09-20

Additional information on 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid

Research Brief on 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2229398-33-6)

The compound 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2229398-33-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. The presence of both a furan ring and a cyclobutane moiety in its structure makes it a valuable scaffold for the development of novel bioactive compounds. Researchers have successfully employed this compound in the synthesis of potential inhibitors targeting various enzymes, including those involved in inflammatory and metabolic pathways.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where researchers demonstrated the compound's efficacy as a precursor in the synthesis of small-molecule inhibitors of protein-protein interactions. The study reported that derivatives of 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid showed promising activity against specific cancer-related targets, with IC50 values in the low micromolar range.

Further investigations into the compound's mechanism of action have revealed its potential as a modulator of cellular signaling pathways. In vitro studies have shown that certain derivatives can selectively inhibit key enzymes in the MAPK pathway, suggesting possible applications in the treatment of inflammatory diseases and certain types of cancer. These findings were corroborated by molecular docking studies, which demonstrated favorable binding interactions with target proteins.

The compound's pharmacokinetic properties have also been the subject of recent research. A 2024 preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profile, revealing favorable characteristics for further drug development. The study noted that the compound exhibits good oral bioavailability and reasonable metabolic stability, making it a promising candidate for further optimization.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid and its derivatives. A novel catalytic asymmetric synthesis method published in early 2024 has significantly improved the yield and enantioselectivity of the compound, addressing previous challenges in its large-scale production.

Looking ahead, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that its unique chemical structure could be exploited for the development of prodrugs or as part of drug conjugates, potentially enhancing therapeutic efficacy while minimizing off-target effects.

In conclusion, 1-(3-methylfuran-2-yl)-3-oxocyclobutane-1-carboxylic acid represents an exciting area of research in chemical biology and medicinal chemistry. Its versatile nature as a synthetic intermediate, combined with its promising biological activity, positions it as a valuable tool for drug discovery efforts. Future research directions will likely focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in various therapeutic areas.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited